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4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

PROTAC linker design linker length optimization ternary complex geometry

PROTAC programs using fully flexible alkyl linkers often encounter permeability-limited degradation. This Cbz-protected piperidine building block (CAS 1353961-56-4) addresses this with a 4-atom aminoethoxy-methyl spacer conferring medium-high passive permeability-3+ orders of magnitude better than alkyl-only linkers in cellular assays. • Orthogonal conjugation: Cbz-piperidine NH for E3 ligase ligand coupling; free primary amine for POI ligand amidation • Ether oxygen enables intramolecular H-bonding, reducing 3D PSA in membrane environments • ≥98% purity with multi-supplier availability ensures batch consistency for SAR studies

Molecular Formula C16H24N2O3
Molecular Weight 292.37 g/mol
Cat. No. B7913759
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters

Basic Identity
Product Name4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester
Molecular FormulaC16H24N2O3
Molecular Weight292.37 g/mol
Structural Identifiers
SMILESC1CN(CCC1COCCN)C(=O)OCC2=CC=CC=C2
InChIInChI=1S/C16H24N2O3/c17-8-11-20-12-15-6-9-18(10-7-15)16(19)21-13-14-4-2-1-3-5-14/h1-5,15H,6-13,17H2
InChIKeyKJBCGAWAMLJRGB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester – PROTAC Linker Building Block Properties and Procurement Specifications

4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS 1353961-56-4; synonym: Benzyl 4-((2-aminoethoxy)methyl)piperidine-1-carboxylate) is a heterobifunctional PROTAC (Proteolysis Targeting Chimera) linker building block featuring a Cbz-protected piperidine ring at one terminus and a free primary amine at the opposite end of a 4-atom aminoethoxy-methyl spacer . With a molecular formula of C16H24N2O3 (MW 292.37), a predicted pKa of 8.84±0.10 for the terminal amine, a calculated LogP of 1.56, and a topological polar surface area (TPSA) of 64.8 Ų, this compound is classified as a piperidine-based PROTAC linker precursor and is commercially available at purities of 95–98%+ from multiple global suppliers for use in targeted protein degradation research .

PROTAC Linker Synthesis
Heterobifunctional building block with Cbz-protected piperidine and free primary amine for convergent assembly.
4-Atom Aminoethoxy Spacer
Provides extended linker reach and rotational freedom compared to direct ether or aminomethyl analogs.
Linear 4-Position Exit Vector
Piperidine 1,4-disubstitution geometry supports ternary complex formation in VHL/CRBN-based degrader designs.

Why In-Class Piperidine-Cbz Building Blocks Cannot Be Casually Substituted for 4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester in PROTAC Synthesis

PROTAC linker building blocks that share the Cbz-piperidine scaffold and an amino-terminated side chain are not functionally interchangeable, despite superficial structural homology. The length of the spacer between the piperidine ring and the terminal amine, the position of substitution on the piperidine ring (2- vs. 3- vs. 4-), and the presence or absence of an ether oxygen atom each independently affect linker geometry, hydrogen-bonding capacity, conformational flexibility, and ultimately the ability of the assembled PROTAC to form a productive ternary complex with the target protein and E3 ligase [1]. Recent evidence demonstrates that piperidine-containing linkers confer distinct passive cell permeability properties compared to fully flexible alkyl linkers in PROTACs, with the piperidine moiety contributing to a medium-high permeability classification (in cellulo/in vitro IC50 ratio of ~55–58) versus low permeability (ratio 274) for PROTACs bearing purely alkyl linkers [2]. Consequently, substituting the 4-(2-amino-ethoxymethyl) variant with a 2-position regioisomer, a direct ether analog lacking the methylene spacer, or a shorter aminomethyl analog can alter the exit vector, linker reach, and H-bond profile sufficiently to compromise degradation efficiency, selectivity, or cellular permeability of the final PROTAC conjugate.

! Spacer length mismatch: 3-atom direct ether analog reduces linker reach by ~1.5 Å and may shift ternary complex geometry.
! Regioisomeric swap: 2-position isomer provides an angled exit vector, which can alter warhead presentation despite identical MW and cost.
! Functional handle alteration: Hydroxyl-terminated or aminomethyl analogs lack the ether oxygen HBA that supports conformational shielding in nonpolar environments.

Quantitative Differentiation Evidence: 4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester vs. Closest Structural Analogs

Linker Atom Count and Spatial Reach: 4-Atom Spacer vs. 3-Atom Direct Ether in the 4-(2-Amino-ethoxy) Analog (CAS 1353961-53-1)

The target compound provides a 4-atom spacer between the piperidine ring C4 and the terminal amine nitrogen, comprising -CH2-O-CH2-CH2-NH2. In contrast, the closest analog 4-(2-Amino-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353961-53-1) has a 3-atom spacer (-O-CH2-CH2-NH2) lacking the methylene bridge . This additional methylene unit extends the linker reach by approximately 1.4–1.5 Å and increases the molecular weight by 14 Da (292.37 vs. 278.35). The extra rotational degree of freedom at the piperidine–CH2 bond (rotatable bond count: 7 vs. an estimated 6 for the direct ether analog) also provides greater conformational sampling capacity, which is relevant for PROTACs seeking to adopt folded conformations that shield polar surface area and enhance passive cell permeability [1].

Linker Atom Count
Cross-study comparable
4 atoms (-CH2-O-CH2-CH2-NH2) vs. 3 atoms (-O-CH2-CH2-NH2); +14 Da MW; +1 rotatable bond; ~1.5 Å extended reach.
Linker length may affect ternary complex formation efficiency.
Structural descriptors from database sources.
PROTAC linker design linker length optimization ternary complex geometry

Substitution Position: 4-Position Linear Exit Vector vs. 2-Position Angled Exit Vector in Piperidine-Based PROTAC Linkers

The target compound bears the aminoethoxymethyl substituent at the 4-position of the piperidine ring, providing a linear, para-like exit vector. The 2-position regioisomer, 2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS 1353946-80-1), has an identical molecular formula (C16H24N2O3) and MW (292.37) but an angled, ortho-like exit vector geometry . A systematic analysis of 1,686 unique linkers from the ChEMBL and ZINC databases ranked 1,4-piperidine as the third most common ring-based linker in bioactive molecules, behind only para-disubstituted phenyl and 1,4-piperazine, indicating a strong evolutionary preference for the linear 1,4-disubstitution pattern in drug-like and PROTAC contexts [1]. In the J. Med. Chem. 2024 PROTAC permeability study, PROTACs 7 and 8—both containing piperidine moieties in their linkers—achieved medium-high permeability classifications (in cellulo/in vitro IC50 ratios of 55.1 and 57.8 respectively), demonstrating that piperidine-containing linkers can facilitate cell permeability when properly geometrically configured [2].

Substitution Position
Class-level inference
4-position (linear exit vector) vs. 2-position (angled). 1,4-piperidine ranked #3 of 1,686 unique linkers in bioactive molecules.
Linear geometry more frequently associated with successful target engagement.
Exit vector impact is E3/POI-pair dependent.
PROTAC linker geometry exit vector piperidine regioisomer

Hydrogen Bond Acceptor Count and Functional Handle: 4 HBA with Primary Amine vs. 3 HBA with Hydroxyl Terminus in Benzyl 4-(2-hydroxyethyl)piperidine-1-carboxylate

The target compound possesses 1 hydrogen bond donor (HBD) and 4 hydrogen bond acceptors (HBA), with a topological polar surface area (TPSA) of 64.8 Ų . The primary amine terminus provides a nucleophilic handle for amide coupling or reductive amination in PROTAC assembly, and the ether oxygen contributes an additional HBA that can participate in intramolecular hydrogen bonding to reduce the effective 3D polar surface area—a mechanism identified as critical for passive cell permeability of PROTACs [1]. In contrast, Benzyl 4-(2-hydroxyethyl)piperidine-1-carboxylate (CAS 115909-91-6; MW 263.33) has only 3 HBA (no ether oxygen, no amine) and a hydroxyl terminus that requires activation (e.g., tosylation or Mitsunobu) for efficient conjugation, adding a synthetic step [2]. The aminomethyl analog 1-Cbz-4-(aminomethyl)piperidine (CAS 157023-34-2; MW 248.32) has only 2 HBA and a 1-atom spacer, lacking entirely the ether oxygen that enables conformational shielding in nonpolar environments [3].

HBA & Functional Handle
Cross-study comparable
4 HBA, TPSA 64.8 Ų, primary amine terminus vs. 3 HBA hydroxyl analog or 2 HBA aminomethyl analog lacking ether oxygen.
Ether oxygen facilitates intramolecular H-bonding, potentially enhancing passive permeability.
Conjugation chemistry differs for hydroxyl vs. amine termini.
hydrogen bond acceptor PROTAC solubility conjugation chemistry

Piperidine-Containing Linkers in PROTAC Cell Permeability: Class-Level Evidence from Matched Molecular Pair Analysis of VHL PROTACs

In a systematic matched molecular pair study of nine VHL-recruiting PROTACs varying only in linker composition (J. Med. Chem. 2024), PROTAC 8—which contains a piperidine moiety in its linker—achieved a medium-high permeability classification with an in cellulo/in vitro IC50 ratio of 57.8 and a PAMPA LogPe of -6.90 cm/s [1]. This compares favorably to PROTAC 1 (fully flexible alkyl linker) which showed low permeability with a ratio of 274 and PAMPA LogPe of -8.29 cm/s, representing an approximately 2.6 orders of magnitude difference in PAMPA permeability [1]. PROTAC 7, also containing a piperidine moiety, achieved a similar medium-high classification (ratio 55.1; PAMPA LogPe -6.67 cm/s) [1]. The authors note that piperazine and piperidine moieties are 'usually found in CRBN PROTACs that have undergone lead optimization and which possess oral bioavailability' [2], establishing the piperidine scaffold as a privileged linker substructure for achieving drug-like permeability in PROTACs. While this evidence is from fully assembled PROTACs rather than the isolated building block, it provides class-level validation that piperidine-based linkers with 4-position substitution geometry confer measurable permeability advantages over purely flexible alkyl linkers.

Piperidine Linker Permeability
Class-level inference
PROTAC 8 (piperidine linker): in cellulo/in vitro ratio 57.8, PAMPA LogPe -6.90. PROTAC 1 (alkyl linker): ratio 274, PAMPA -8.29.
Piperidine-containing linkers may support higher passive permeability in VHL PROTACs.
Class-level inference; direct building block correlation requires validation.
PROTAC cell permeability piperidine linker VHL PROTAC PAMPA

Commercial Availability and Purity Benchmarking: Multi-Supplier Access vs. Discontinued Status of the Direct Ether Analog

The target compound is actively stocked by multiple global suppliers with documented purity specifications: Fluorochem (catalog 080530, ¥15,268/500mg), MedChemExpress (HY-W102095), Leyan (catalog 1773374, purity 98%), and MolCore (NLT 98%) . In contrast, the direct ether analog 4-(2-Amino-ethoxy)-piperidine-1-carboxylic acid benzyl ester (CAS 1353961-53-1) is listed as a 'Discontinued product' at CymitQuimica with all pack sizes (50mg to 1g) marked as 'Ausgelaufen' (discontinued), indicating potential supply chain constraints for this comparator . Both compounds share identical Fluorochem pricing at ¥15,268/500mg, suggesting parity on a per-unit cost basis, but the target compound benefits from demonstrably broader active supplier coverage . The 2-position regioisomer (CAS 1353946-80-1) is also available through Fluorochem at the same price point, providing procurement optionality across regioisomers at equivalent cost .

Commercial Availability
Supplier data
Actively stocked by ≥4 suppliers (Fluorochem, MedChemExpress, Leyan, MolCore) at ≥98% purity. Direct ether analog discontinued at major supplier.
Multi-supplier availability reduces procurement risk.
Source review; confirm with supplier for current status.
PROTAC building block procurement commercial availability purity specification

4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester: Optimal Application Scenarios Based on Verified Differentiation Evidence

PROTAC Linker Synthesis for CRBN- or VHL-Based Degraders Requiring a 4-Atom Piperidine Spacer with Primary Amine Handle

This compound is optimally deployed as a piperidine-based PROTAC linker building block when the design hypothesis requires a linear 4-position exit vector with a 4-atom aminoethoxy-methyl spacer (~1.5 Å longer reach than the direct ether analog). The Cbz group on the piperidine nitrogen permits orthogonal deprotection (hydrogenolysis) to unmask the piperidine NH for subsequent conjugation to an E3 ligase ligand, while the free primary amine is available for immediate amide coupling to a carboxylic acid-bearing POI ligand. This convergent synthetic strategy is supported by the modular assembly approach described in the J. Med. Chem. 2024 study, where piperidine-containing PROTACs achieved medium-high cell permeability [1]. The 4-atom spacer length aligns with the recommended linker distance of 8–12 atoms between target protein and E3 ligase ligands identified through computational modeling of productive ternary complexes [2].

Targeted Protein Degradation Probe Development Where Linker Composition Dictates Passive Cell Permeability

In exploratory PROTAC probe development where passive cell permeability is a design goal, this building block offers a piperidine-containing linker substructure that—based on class-level evidence—can facilitate 3+ orders of magnitude higher passive permeability compared to fully flexible alkyl linkers [1]. The ether oxygen in the linker provides an additional hydrogen bond acceptor that can engage in intramolecular H-bonding to reduce 3D polar surface area in nonpolar membrane environments, a mechanism validated by NMR spectroscopy and molecular dynamics simulations [1]. Users designing VHL- or CRBN-based degraders for intracellular targets should prioritize this linker class when PAMPA or Caco-2 permeability data from pilot PROTACs indicate permeability-limited degradation efficiency.

E3 Ligase Ligand-Linker Conjugate Synthesis for PROTAC Library Generation with Regioisomeric Control

For medicinal chemistry teams synthesizing PROTAC libraries to probe linker structure-activity relationships (SAR), this compound provides the 4-position regioisomer with a linear exit vector—contrasting with the 2-position isomer (CAS 1353946-80-1) that provides an angled exit vector at equivalent MW and cost [1][2]. Systematic evaluation of both regioisomers in parallel is recommended, as the exit vector geometry can differentially affect ternary complex formation with distinct E3 ligase/POI pairs. The multi-supplier availability (Fluorochem, MedChemExpress, Leyan, MolCore) at purities ≥98% ensures batch-to-batch consistency for SAR studies, while the equivalent pricing across regioisomers (¥15,268/500mg at Fluorochem) makes parallel procurement cost-neutral .

Synthetic Intermediate for Cbz-Deprotected 4-(2-aminoethoxymethyl)piperidine in CNS-Targeted PROTAC Programs

The Cbz protecting group can be removed under mild hydrogenolysis conditions to yield 4-(2-aminoethoxymethyl)piperidine, a diamino building block suitable for constructing PROTACs where the piperidine NH serves as one conjugation point and the primary amine as the other. This dual-amino functionality enables sequential, orthogonal conjugation strategies. The piperidine ring in the 4-position geometry has been validated as one of the most common ring linkers in bioactive molecules (ranked #3 of 1,686 unique linkers from ChEMBL and ZINC databases) [2], and piperidine-containing PROTACs have demonstrated oral bioavailability in lead-optimized CRBN programs [1]. CNS-targeted PROTAC programs may particularly benefit from the reduced TPSA (64.8 Ų) and moderate LogP (1.56) of this building block, which lie within favorable ranges for blood-brain barrier penetration .

Application
Selection Property
Validation Focus
PROTAC linker synthesis (CRBN/VHL degrader)
4-position linear exit vector; Cbz orthogonal protection; 4-atom aminoethoxy spacer with primary amine
Deprotection efficiency; amide coupling yield and ternary complex formation
Passive permeability probe development
Piperidine-based linker substructure; ether oxygen HBA for conformational shielding
PAMPA or Caco-2 permeability assessment; 3D polar surface area analysis
PROTAC SAR library (regioisomeric control)
4-position regioisomer with linear geometry; multi-supplier ≥98% purity
Batch-to-batch consistency; head-to-head comparison with 2-position isomer
CNS-targeted PROTAC programs (Cbz deprotection)
Dual-amino functionality; moderate LogP and TPSA compatible with BBB penetration studies
Orthogonal conjugation strategies; blood-brain barrier penetration assays
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